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Compound of Interest

Compound Name: 6-TAMRA

Cat. No.: B10762237 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the shelf life, storage, handling, and

application of 6-Carboxytetramethylrhodamine N-succinimidyl ester (6-TAMRA NHS ester).

This amine-reactive fluorescent dye is a valuable tool for labeling proteins, peptides, and

oligonucleotides for various research and drug development applications, including

fluorescence microscopy, FRET assays, and cellular imaging.

Shelf Life and Storage of 6-TAMRA NHS Ester
Powder
The stability of 6-TAMRA NHS ester is critical for its successful application in labeling

reactions. As a reactive compound, its shelf life is primarily influenced by storage temperature,

moisture, and light exposure.

Recommended Storage Conditions and Shelf Life
Proper storage is paramount to prevent the degradation of 6-TAMRA NHS ester. The powder

form is significantly more stable than solutions. Key recommendations include:

Long-term Storage: For long-term storage, the solid powder should be kept at -20°C.[1][2][3]

[4][5][6] Some suppliers suggest that storage at temperatures between -20°C and -80°C is

suitable for up to one year.[1] One manufacturer indicates a shelf life of over two years if

stored properly at -20°C.[3]
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Short-term Storage: For short-term use, storage at 0-4°C for days to weeks is acceptable.[3]

Desiccation: It is crucial to store the powder under dry conditions, as NHS esters are

susceptible to hydrolysis.[2][4][7] Using a desiccator or storing the vial within a sealed bag

containing desiccant is highly recommended.[2][8]

Protection from Light: 6-TAMRA is a fluorescent dye and should be protected from light to

prevent photobleaching, especially when in solution.[2][4][5]

Quantitative Data on Shelf Life
The following table summarizes the recommended storage conditions and corresponding shelf

life for 6-TAMRA NHS ester in both solid (powder) and solution forms, based on information

from various suppliers.

Form
Storage
Temperature

Recommended
Duration

Key
Considerations

Solid (Powder) -20°C
12 months to > 2

years[2][3]

Must be kept dry and

protected from light.

0-4°C
Short-term (days to

weeks)[3]
For immediate use.

Stock Solution -80°C Up to 6 months[9]

Use anhydrous

solvent (e.g., DMSO).

Aliquot to avoid

freeze-thaw cycles.

-20°C Up to 1 month[9]

Use anhydrous

solvent. Shorter-term

than -80°C.

Handling Precautions
To ensure the longevity of 6-TAMRA NHS ester, the following handling precautions should be

observed:
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Before opening the vial, allow it to equilibrate to room temperature to prevent condensation

of atmospheric moisture onto the cold powder.[7][8]

For preparing stock solutions, use anhydrous dimethyl sulfoxide (DMSO) or

dimethylformamide (DMF).[8]

After use, it is advisable to purge the vial with an inert gas like nitrogen or argon before

sealing to displace moisture and oxygen.[7]

For stock solutions, it is best to prepare single-use aliquots to avoid repeated freeze-thaw

cycles and exposure to atmospheric moisture.[1][8]

Experimental Protocols
Preparation of 6-TAMRA NHS Ester Stock Solution
A concentrated stock solution is typically prepared in an anhydrous organic solvent and then

added to the aqueous reaction buffer containing the biomolecule to be labeled.

Materials:

6-TAMRA NHS ester powder

Anhydrous dimethyl sulfoxide (DMSO) or dimethylformamide (DMF)

Vortex mixer

Microcentrifuge

Procedure:

Allow the vial of 6-TAMRA NHS ester powder to warm to room temperature before opening.

Add the appropriate volume of anhydrous DMSO or DMF to the vial to achieve the desired

concentration (e.g., 10 mg/mL).

Vortex the vial thoroughly to ensure the powder is completely dissolved.

Briefly centrifuge the vial to collect the solution at the bottom.
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Store the stock solution in small, single-use aliquots at -20°C or -80°C, protected from light.

General Protocol for Labeling Proteins with 6-TAMRA
NHS Ester
This protocol describes a general method for the covalent labeling of primary amines (e.g.,

lysine residues) on proteins.

Materials:

Protein to be labeled in an amine-free buffer (e.g., PBS, bicarbonate buffer)

6-TAMRA NHS ester stock solution (e.g., 10 mg/mL in anhydrous DMSO)

Reaction buffer (e.g., 0.1 M sodium bicarbonate, pH 8.3-8.5)

Purification column (e.g., gel filtration or spin desalting column)

Procedure:

Prepare the Protein Solution: Dissolve the protein in the reaction buffer at a suitable

concentration (e.g., 1-10 mg/mL). Ensure the buffer does not contain primary amines (e.g.,

Tris), as they will compete with the protein for reaction with the NHS ester.

Calculate the Molar Ratio: Determine the desired molar excess of dye to protein. A 5- to 10-

fold molar excess is a common starting point, but the optimal ratio may need to be

determined empirically.

Labeling Reaction: While gently vortexing, add the calculated volume of the 6-TAMRA NHS

ester stock solution to the protein solution.

Incubation: Incubate the reaction mixture for 1 hour at room temperature, protected from

light.

Purification: Separate the labeled protein from the unreacted dye and hydrolysis byproducts

using a gel filtration column, spin desalting column, or dialysis.
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Storage of Conjugate: Store the purified, labeled protein at 4°C for short-term use or in

aliquots at -20°C for long-term storage, protected from light.

Visualization of a Signaling Pathway and
Experimental Workflow
Caspase-3 Mediated Apoptosis Signaling Pathway
6-TAMRA is often used in FRET-based probes to study enzyme activity in signaling pathways.

One such application is the detection of caspase-3 activity, a key event in the apoptotic

signaling cascade. The following diagram illustrates a simplified caspase-3 mediated apoptosis

pathway.
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Caption: Simplified signaling pathway of caspase-3 mediated apoptosis.

Experimental Workflow for a FRET-based Caspase-3
Activity Assay
A common method to monitor caspase-3 activity involves a FRET-based peptide substrate.

This substrate contains a donor fluorophore (e.g., FAM) and an acceptor fluorophore (e.g., 6-
TAMRA) separated by a peptide sequence specifically recognized and cleaved by caspase-3

(e.g., DEVD).
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Caption: Experimental workflow for a FRET-based caspase-3 activity assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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